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Cat. No.: B1678119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxyphenisatin acetate, with the CAS number 115-33-3, is a diphenolic oxindole derivative.

Historically, it was utilized as a stimulant laxative but was later withdrawn from the market in

many countries due to concerns about potential hepatotoxicity with long-term use. It functions

as a prodrug, being deacetylated in the intestine to its active form, oxyphenisatin.[1][2][3][4] In

recent years, oxyphenisatin acetate has garnered renewed interest within the scientific

community for its potent anti-proliferative and anticancer activities, particularly against breast

cancer cell lines.[3][5][6] This has spurred further investigation into its mechanisms of action,

revealing complex cellular effects, including the induction of a cell starvation response and a

novel form of cell death known as oncosis.[2][5] This technical guide provides an in-depth

overview of its chemical properties, synthesis, and key biological mechanisms of action

relevant to drug development.

Chemical and Physical Properties
Oxyphenisatin acetate is a white to off-white crystalline solid.[3][6][7] It is characterized by its

poor solubility in water and most common organic solvents, a critical consideration for

formulation and experimental design.[7]
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Table 1: Physicochemical Properties of Oxyphenisatin
Acetate

Property Value References

IUPAC Name

[4-[3-(4-acetyloxyphenyl)-2-

oxo-1H-indol-3-yl]phenyl]

acetate

[1][8]

CAS Number 115-33-3 [1][3][7]

Molecular Formula C₂₄H₁₉NO₅ [1][3]

Molecular Weight 401.41 g/mol [9]

Melting Point 242 - 244 °C [3][6][7]

Boiling Point 566.5 ± 50.0 °C (Predicted) [3][6]

Density 1.282 ± 0.06 g/cm³ (Predicted) [3][6]

Appearance
White to Off-White Crystalline

Solid
[3][6][7]

Solubility

Practically Insoluble: Water,

Ether, dilute HClSlightly

Soluble: Alcohol, Chloroform,

Ethyl Acetate,

MethanolSoluble: DMSO (up

to 80 mg/mL)

[3][4][6][7][10]

Storage
Store at -20°C or in a dry,

sealed container at 2-8°C.
[3][8]

Synthesis of Oxyphenisatin Acetate
The synthesis of oxyphenisatin acetate is a two-step process. The first step involves the acid-

catalyzed condensation of isatin with phenol to form the intermediate precursor, oxyphenisatin

(3,3-bis(4-hydroxyphenyl)indolin-2-one). The second step is the diacylation of this precursor to

yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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